Cas no 15206-33-4 (8-amino-7-chloro-1,2,4triazolo4,3-cpyrimidin-3-ol)

• Product Name: 8-amino-7-chloro-1,2,4triazolo4,3-cpyrimidin-3-ol
• CAS No: 15206-33-4
• MF: C₅H₄ClN₅O
• MW: 185.571158409119
• MDL: MFCD20730172
• CID: 202991
• PubChem ID: 249898
• Update Time: 2025-11-01

8-amino-7-chloro-1,2,4triazolo4,3-cpyrimidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-
• 7-Chlor-1,2,3-benzotriazin-4(3H)-on
• 7-Chlor-1,2,3-benzotriazin-4-on
• 7-Chlor-3H-benzo[d][1,2,3]triazin-4-on
• 7-Chlor-3-hydroxy-8-amino-s-tria
• 7-chloro-1,2,3-benzotriazin-4(1h)-one
• 7-chloro-1,2,3-benzotriazin-4(3H)-one
• 7-Chloro-1,2,3-benzotriazin-4-ol
• 7-chloro-3H-benzo[d][1,2,3]triazin-4-one
• 8-amino-7-chloro-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one
• AC1L5F33
• AC1Q3OR7
• CTK4H7127
• NSC17807
• SureCN873653
• 8-amino-7-chloro-1,2,4triazolo4,3-cpyrimidin-3-ol
• EN300-255824
• 8-amino-7-chloro-[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one
• 8-Amino-7-chloro-[1,2,4]triazolo[4,3-c]pyrimidin-3-ol
• XYZPQHDOYCOWBK-UHFFFAOYSA-N
• NSC-68762
• 8-Amino-7-chloro[1,2,4]triazolo[4,3-c]pyrimidin-3-ol
• SCHEMBL4838921
• DTXSID60934413
• 15206-33-4
• NSC68762
• C5H4ClN5O

• MDL： MFCD20730172
• Inchi： 1S/C5H4ClN5O/c6-3-2(7)4-9-10-5(12)11(4)1-8-3/h1H,7H2,(H,10,12)
• InChI Key： XYZPQHDOYCOWBK-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=NNC(N2C=N1)=O)N

Computed Properties

• Exact Mass: 185.01062
• Monoisotopic Mass: 185.010437
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: -0.5

Experimental Properties

• Density: 2.2
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.959
• PSA: 83.08
• LogP: 0.23440

Additional information on 8-amino-7-chloro-1,2,4triazolo4,3-cpyrimidin-3-ol

Recent Advances in the Study of 8-amino-7-chloro-1,2,4-triazolo[4,3-c]pyrimidin-3-ol (CAS: 15206-33-4)

The compound 8-amino-7-chloro-1,2,4-triazolo[4,3-c]pyrimidin-3-ol (CAS: 15206-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyrimidine scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry revealed that 8-amino-7-chloro-1,2,4-triazolo[4,3-c]pyrimidin-3-ol exhibits selective inhibition against specific tyrosine kinases, with notable efficacy in preclinical models of breast cancer. The study highlighted the compound's ability to disrupt phosphorylation cascades, leading to apoptosis in cancer cells while sparing normal cells.

In addition to its anticancer properties, recent investigations have explored the antimicrobial potential of this compound. A study in Antimicrobial Agents and Chemotherapy (2024) demonstrated its effectiveness against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve interference with bacterial nucleic acid synthesis, making it a candidate for further development as a broad-spectrum antibiotic.

Synthetic optimization of 8-amino-7-chloro-1,2,4-triazolo[4,3-c]pyrimidin-3-ol has also been a focus of recent research. A team at the University of Cambridge reported a novel, high-yield synthesis route in Organic Letters (2023), which reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the clinical translation of 8-amino-7-chloro-1,2,4-triazolo[4,3-c]pyrimidin-3-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 8-amino-7-chloro-1,2,4-triazolo[4,3-c]pyrimidin-3-ol represents a versatile scaffold with significant potential in drug discovery. Its dual applications in oncology and infectious diseases, coupled with recent synthetic advancements, position it as a compound of high interest for future research and development. Continued investigation into its pharmacological profile and mechanism of action will be crucial for realizing its full therapeutic potential.